Cas no 2171141-65-2 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171141-65-2
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6424834
• PubChem ID: 165516776
• Update Time: 2025-10-21

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1513503
• 2171141-65-2

• Inchi： 1S/C22H24N2O5/c1-3-19(20(25)23-13(2)21(26)27)24-22(28)29-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,23,25)(H,24,28)(H,26,27)/t13-,19+/m1/s1
• InChI Key： UBPGPGGWFBNKFH-YJYMSZOUSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Recent Advances in the Study of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171141-65-2)

In recent years, the compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171141-65-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug development, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc (9-fluorenylmethoxycarbonyl) protecting group to facilitate the stepwise assembly of the peptide backbone. The compound's stereochemistry, particularly the (2R) and (2S) configurations, plays a critical role in its biological activity, as evidenced by its interactions with specific enzymatic targets.

Recent investigations into the biological activity of 2171141-65-2 have revealed its potential as a modulator of key signaling pathways. In vitro studies have demonstrated its ability to inhibit certain proteases, making it a candidate for the development of protease inhibitors. Additionally, its role in stabilizing protein-protein interactions has been explored, with implications for the design of novel therapeutics targeting complex biological networks. These findings underscore the compound's versatility and its potential to address unmet medical needs.

One of the most promising applications of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid lies in its use as a building block for peptide-based drugs. Its structural stability and compatibility with various conjugation techniques have enabled researchers to incorporate it into larger peptide sequences, enhancing their pharmacological properties. For instance, recent studies have reported its successful integration into cyclic peptides, which exhibit improved bioavailability and target specificity compared to their linear counterparts.

Despite these advancements, challenges remain in the widespread adoption of 2171141-65-2 in clinical settings. Issues such as scalability of synthesis, potential toxicity, and delivery mechanisms need to be addressed through further research. However, the compound's unique properties and the growing body of evidence supporting its utility suggest that it will continue to be a focal point of innovation in chemical biology and pharmaceutical sciences.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS: 2171141-65-2) represents a valuable tool for researchers and drug developers. Its synthesis, biological activity, and therapeutic potential have been extensively studied, paving the way for future applications in medicine. As the field advances, ongoing research will likely uncover new opportunities to harness this compound's capabilities, further solidifying its role in the development of next-generation therapeutics.